Cas no 1215071-20-7 (3,3-Difluorocyclopentanone)

• Product name: 3,3-Difluorocyclopentanone
• CAS No: 1215071-20-7
• MF: C₅H₆F₂O
• MW: 120.097348690033
• CID: 1005821
• PubChem ID: 70700856

3,3-Difluorocyclopentanone Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluorocyclopentanone
• 3,3-difluorocyclopentan-1-one
• AB71425
• AK-76516
• ANW-68626
• CTK8C2575
• KB-233877
• MolPort-021-996-300
• AMY6155
• A897786
• MFCD16657106
• SY128696
• CS-0069562
• Cyclopentanone, 3,3-difluoro-
• 3,3-difluorocy'clopentan-1-one
• DTXSID20743649
• 1215071-20-7
• DB-330864
• C90742
• AKOS016005976
• SCHEMBL14791364

• MDL： MFCD16657106
• Inchi： InChI=1S/C5H6F2O/c6-5(7)2-1-4(8)3-5/h1-3H2
• InChI Key： OVABPUHVEPAZAL-UHFFFAOYSA-N
• SMILES： C1CC(CC1=O)(F)F

Computed Properties

• Exact Mass: 120.03867113g/mol
• Monoisotopic Mass: 120.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,3-Difluorocyclopentanone

3,3-Difluorocyclopentanone: A Comprehensive Overview

3,3-Difluorocyclopentanone (CAS No. 1215071-20-7) is a fluorinated cyclic ketone that has garnered significant attention in the fields of organic synthesis and materials science. This compound, with its unique structure and properties, has emerged as a valuable building block in modern chemistry. Recent advancements in synthetic methodologies and its applications have further solidified its role in various industries.

The molecular structure of 3,3-difluorocyclopentanone consists of a cyclopentane ring with two fluorine atoms attached to the third carbon atom and a ketone group at the same position. This arrangement imparts distinct electronic and steric properties to the molecule, making it highly versatile for various chemical transformations. The fluorine atoms introduce electron-withdrawing effects, which enhance the reactivity of the carbonyl group, enabling it to participate in a wide range of reactions such as nucleophilic additions, enolate formations, and cycloadditions.

Recent studies have highlighted the potential of 3,3-difluorocyclopentanone as a precursor for the synthesis of bioactive compounds. For instance, researchers have utilized this compound to construct complex natural product analogs with high efficiency. The ability to form enol ethers and other intermediates has made it an attractive starting material for medicinal chemists seeking to design novel drug candidates.

In terms of synthesis, 3,3-difluorocyclopentanone can be prepared via several routes. One common method involves the oxidation of 3,3-difluorocyclopentanol using oxidizing agents like Jones reagent or Dess-Martin periodinane. Another approach employs the Claisen rearrangement of appropriately substituted allyl vinyl ethers. These methods have been optimized to achieve high yields and selectivity, ensuring that 3,3-difluorocyclopentanone remains accessible for large-scale applications.

The application of 3,3-difluorocyclopentanone extends beyond organic synthesis into materials science. Its use as a monomer in polymerization reactions has led to the development of novel polymeric materials with tailored properties such as improved thermal stability and mechanical strength. Additionally, its ability to act as a chelating agent has found utility in catalytic processes and metal coordination chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3,3-difluorocyclopentanone. Quantum mechanical calculations have revealed that the fluorine atoms significantly influence the electron distribution around the carbonyl group, thereby modulating its reactivity in different chemical environments. These findings have been instrumental in designing more efficient synthetic pathways and predicting reaction outcomes.

In conclusion, 3,3-difluorocyclopentanone (CAS No. 1215071-20-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent research breakthroughs, ensure that it will continue to play a pivotal role in advancing modern chemistry and materials science.